molecular formula C10H8IN3O B8683017 4-Iodo-6-phenoxy-5-pyrimidinamine

4-Iodo-6-phenoxy-5-pyrimidinamine

Cat. No. B8683017
M. Wt: 313.09 g/mol
InChI Key: OBIKJYCTJFSSCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Iodo-6-phenoxy-5-pyrimidinamine is a useful research compound. Its molecular formula is C10H8IN3O and its molecular weight is 313.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Iodo-6-phenoxy-5-pyrimidinamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Iodo-6-phenoxy-5-pyrimidinamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Iodo-6-phenoxy-5-pyrimidinamine

Molecular Formula

C10H8IN3O

Molecular Weight

313.09 g/mol

IUPAC Name

4-iodo-6-phenoxypyrimidin-5-amine

InChI

InChI=1S/C10H8IN3O/c11-9-8(12)10(14-6-13-9)15-7-4-2-1-3-5-7/h1-6H,12H2

InChI Key

OBIKJYCTJFSSCT-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)OC2=C(C(=NC=N2)I)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

4,6-Diiodopyrimidin-5-amine (2.2 g) was dissolved in 1-methyl-2-pyrrolidone (11.5 mL), phenol (656 mg) and potassium carbonate (964 mg) were added, and the mixture was stirred at 100° C. for 16 hrs. After cooling to room temperature, the mixture was diluted with ethyl acetate (200 mL) and washed successively with water (100 mL) and saturated brine (100 mL). The organic layer was dried over magnesium sulfate and concentrated under reduced pressure. The residue was separated and purified by silica gel column chromatography (eluent, hexane:ethyl acetate=80:20→20:80) to give the title compound (2.0 g) as an oil.
Quantity
2.2 g
Type
reactant
Reaction Step One
Quantity
11.5 mL
Type
solvent
Reaction Step One
Quantity
656 mg
Type
reactant
Reaction Step Two
Quantity
964 mg
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Three

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